N-(3-Cyano-5,6,7,8-tetrahydroquinolin-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydroquinolin-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H22N4O/c1-2-9-23-10-7-14(8-11-23)19(24)22-18-16(13-20)12-15-5-3-4-6-17(15)21-18/h1,12,14H,3-11H2,(H,21,22,24)
• InChI Key: KYGASGZQEFCTRX-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NC2=C(C=C3CCCCC3=N2)C#N
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

N-(3-Cyano-5,6,7,8-tetrahydroquinolin-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H22N4O and its molecular weight is 322.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The facile synthesis of tetrahydropyrimidoquinoline derivatives showcases the versatility of related compounds in forming complex heterocycles, which are foundational in medicinal chemistry for drug discovery (Elkholy & Morsy, 2006). Similarly, the synthesis of propane-bis(thioamide) from cyanoselenoacetamide demonstrates the utility of these compounds in heterocyclizations, leading to the production of thiazoles and tetrahydroisoquinoline derivatives (Dyachenko & Vovk, 2013). Additionally, palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions have been used to synthesize diverse heterocyclic derivatives from related alkynes, further emphasizing the chemical versatility and synthetic utility of these compounds (Bacchi et al., 2005).

Biological Applications

The study of carboxamide derivatives of benzimidazoisoquinoline and pyridoimidazoisoquinoline highlights the exploration of these compounds for their cytotoxic activity, indicating their potential in cancer research (Deady et al., 2000). Additionally, the synthesis of Rh nanoparticles stabilized by N-Heterocyclic Carbenes (NHC) and their application in the catalytic hydrogenation of aromatic substrates demonstrate the potential of these compounds in catalysis and materials science (Martinez-Espinar et al., 2017).

Antimicrobial Screening

The synthesis and antimicrobial screening of cyanopyridines, including tetrahydroquinoline derivatives, reveal their application in developing new antimicrobial agents (Dobaria et al., 2003). This research area is crucial for addressing the growing concern of antimicrobial resistance and the need for novel antimicrobial compounds.